Cas no 1131605-38-3 (Butyl 2-amino-5-iodobenzoate)

• Product Name: Butyl 2-amino-5-iodobenzoate
• CAS No: 1131605-38-3
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 1030725
• PubChem ID: 44829097
• Update Time: 2025-04-20

Butyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-amino-5-iodobenzoate
• AKOS009165434
• DB-060385
• SCHEMBL6817217
• SB82733
• Butyl2-amino-5-iodobenzoate
• A802847
• 1131605-38-3
• DTXSID50661180

• Inchi： 1S/C11H14INO2/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7H,2-3,6,13H2,1H3
• InChI Key： TZPQYLVXOWYKBF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OCCCC)N

Computed Properties

• Exact Mass: 319.00693g/mol
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters